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Compound of Interest

Compound Name: 2-Fluoro-4-iodobenzonitrile

Cat. No.: B160798

Essential Safety and Handling Guide for 2-Fluoro-4-
iodobenzonitrile

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-4-iodobenzonitrile. The
following procedures are designed to ensure safe laboratory operations and minimize risks
associated with this chemical.

Chemical Identifier:
e Name: 2-Fluoro-4-iodobenzonitrile
e CAS Number: 137553-42-5[1]

e Molecular Formula: C7H3FIN[1][2][3]

Hazard Identification and GHS Classification

2-Fluoro-4-iodobenzonitrile is a hazardous substance requiring careful handling. The primary
hazards are summarized below.
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Hazard Class

GHS Classification

Acute Toxicity, Oral

Category 3, Toxic if swallowed[1][4]

Acute Toxicity, Dermal

Category 4, Harmful in contact with skin[1]

Acute Toxicity, Inhalation

Category 4, Harmful if inhaled[1]

Skin Corrosion/Irritation

Category 2, Causes skin irritation[1]

Serious Eye Damage/Eye Irritation

Category 2A, Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3, May cause respiratory irritation[1]

Signal Word: Danger([1]

Hazard Pictograms:

e GHSO06 (Skull and Crossbones)[1]

e GHSO07 (Exclamation Mark)[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluoro-4-iodobenzonitrile is

provided below.

Property Value

Molecular Weight 247.01 g/mol [2][5]
Appearance Red-brown Powder[4]
Melting Point 103-105 °CJ[2]

Boiling Point 264 °C at 760 mmHg[4]
Flash Point >110 °C[2]

Solubility Slightly soluble in water[6][7]
Density 2.0 £ 0.1 g/cm3[4]
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Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety.

Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Wear appropriate personal protective equipment (PPE) as detailed below.[1][2]

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, mist, spray, or vapors.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][4]

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1][4]

Protect from sunlight.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Personal Protective Equipment (PPE) Selection

The following diagram outlines the decision-making process for selecting appropriate PPE
when handling 2-Fluoro-4-iodobenzonitrile.
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Personal Protective Equipment (PPE) Selection

Work in a certified
Chemical Fume Hood
4

Eye and Face Protection:
- Safety glasses with side shields
- Chemical goggles

Face shield (if splash hazard exists)

Click to download full resolution via product page
Caption: PPE selection workflow for 2-Fluoro-4-iodobenzonitrile.
Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
First-Aid Measures:

 If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[1]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1]

o Specific Hazards: Thermal decomposition can produce carbon oxides, hydrogen fluoride,
hydrogen iodide, and nitrogen oxides.[1]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Spill Response and Disposal Plan

A systematic approach to spill cleanup and waste disposal is essential. The following workflow
outlines the necessary steps.
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Chemical Spill Response and Disposal Workflow
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Caption: Step-by-step workflow for spill response and disposal.
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][4] Do not release into the environment.[1]
Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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